4-bromo-N-(sec-butyl)benzamide

• Molecular Formula: C11H14BrNO
• Molecular Weight: 256.14 g/mol
• IUPAC Name: 4-bromo-N-butan-2-ylbenzamide
• InChI: InChI=1S/C11H14BrNO/c1-3-8(2)13-11(14)9-4-6-10(12)7-5-9/h4-8H,3H2,1-2H3,(H,13,14)
• InChI Key: AZBNUODSMLNLJG-UHFFFAOYSA-N
• SMILES: CCC(C)NC(=O)C1=CC=C(C=C1)Br

Description

4-bromo-N-(sec-butyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a derivative of benzamide and is commonly used in the synthesis of other organic compounds.

Scientific Research Applications

4-bromo-N-(sec-butyl)benzamide has a wide range of scientific research applications. One of the most significant applications is in the synthesis of other organic compounds. This compound can be used as a building block to create more complex compounds that have specific properties and functions. Additionally, 4-bromo-N-(sec-butyl)benzamide has been studied for its potential use in the development of new drugs. It has been shown to have anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 4-bromo-N-(sec-butyl)benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes in the body that are involved in the inflammatory response. This leads to a decrease in the production of inflammatory mediators, resulting in reduced inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that 4-bromo-N-(sec-butyl)benzamide has significant biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory diseases. Additionally, it has been shown to have antioxidant properties, which may help to protect against oxidative stress and damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-bromo-N-(sec-butyl)benzamide in lab experiments is its ease of synthesis. It can be produced in good yield and purity using a relatively simple synthesis method. Additionally, it has a wide range of potential applications in various fields, making it a versatile compound for scientific research. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research involving 4-bromo-N-(sec-butyl)benzamide. One potential direction is to further investigate its mechanism of action and how it interacts with various enzymes and signaling pathways in the body. Additionally, there is a need for more studies to determine its safety and efficacy in humans, particularly in the development of new drugs for the treatment of inflammatory diseases. Finally, there is potential for this compound to be used in the development of new materials and technologies, such as sensors and catalysts, due to its unique chemical properties.

Synthesis Methods

The synthesis of 4-bromo-N-(sec-butyl)benzamide involves the reaction of 4-bromoaniline and sec-butyl isocyanate in the presence of a catalyst. The reaction takes place at a temperature of 80-100°C and yields the desired product in good yield and purity. The synthesis method is relatively simple and can be carried out in a laboratory setting with ease.